Cas no 17752-16-8 (24-Ketocholesterol)

• Product Name: 24-Ketocholesterol
• CAS No: 17752-16-8
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• CID: 2054472
• PubChem ID: 24779599
• Update Time: 2025-08-05

24-Ketocholesterol Chemical and Physical Properties

Names and Identifiers

• 24-Ketocholesterin
• 24-Oxocholesterol
• 24-Ketocholesterol
• ES-2451
• AKOS032958210
• 24-oxo-cholest-5-en-3beta-ol
• CHEBI:166803
• (6R)-6-[(3S,10R,13R,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptan-3-one
• ZK-134306
• LMST01010133
• 17752-16-8
• (6R)-6-[(3s,10r,13r,17r)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-17-yl]-2-methyl-heptan-3-one
• SCHEMBL8518859

• Inchi： 1S/C27H44O2/c1-17(2)25(29)11-6-18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-24,28H,6,8-16H2,1-5H3/t18-,20+,21?,22-,23?,24?,26+,27-/m1/s1
• InChI Key： PGLNLCWHYQYRGQ-LBEZNTKZSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CCC1C2CC[C@]2(C)[C@@H]([C@H](C)CCC(C(C)C)=O)CCC21

Computed Properties

• Exact Mass: 400.334130642g/mol
• Monoisotopic Mass: 400.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives